Cas no 1217500-93-0 (4-(Isopentylsulfonyl)phenylboronic acid)

4-(Isopentylsulfonyl)phenylboronic acid Properties

Names and Identifiers

• (4-(Isopentylsulfonyl)phenyl)boronic acid
• 4-(Isopentylsulfonyl)phenylboronic acid
• [4-(3-methylbutylsulfonyl)phenyl]boronic acid
• Boronic acid, B-[4-[(3-methylbutyl)sulfonyl]phenyl]-
• AKOS015839582
• CS-0174636
• 1217500-93-0
• [4-(3-methylbutanesulfonyl)phenyl]boronic acid
• [4-(3-Methylbutane-1-sulfonyl)phenyl]boronic acid
• KKKVMNLHOXHWHZ-UHFFFAOYSA-N
• BS-21068
• MFCD12546540
• 4-(ISOPENTYLSULFONYL)PHENYLBORONIC ACID
• DTXSID20675219
• (4-(Isopentylsulfonyl)phenyl)boronicacid
• DB-367060
• 4-(3-methylbutanesulfonyl)phenylboronic acid
• F87080
• +Expand

• MDL： MFCD12546540
• InChIKey： KKKVMNLHOXHWHZ-UHFFFAOYSA-N
• Inchi： InChI=1S/C11H17BO4S/c1-9(2)7-8-17(15,16)11-5-3-10(4-6-11)12(13)14/h3-6,9,13-14H,7-8H2,1-2H3
• SMILES： CC(C)CCS(=O)(=O)C1=CC=C(C=C1)B(O)O

Computed Properties

• Exact Mass: 256.09400
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 5
• Monoisotopic Mass: 256.0940604g/mol
• Heavy Atom Count: 17
• Complexity: 313
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Topological Polar Surface Area: 83Ų

Experimental Properties

• LogP: 1.26700
• PSA: 82.98000